Cas no 130774-34-4 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)- structure
130774-34-4 structure
Product Name:9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-
CAS No:130774-34-4
MF:C24H2O6
MW:386.269086360931
CID:162759
Update Time:2024-03-06

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-
    • 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-butenyl)- (9CI)
    • Cudraxanthone F
    • 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2,7-bis(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C24H2O6/c1-12(2)6-8-14-10-16-22(28)19-18(30-23(16)24(29-5)20(14)26)11-17(25)15(21(19)27)9-7-13(3)4/h10-11H
    • InChI Key: DBZCFQYGWQGDOM-UHFFFAOYSA-N
    • SMILES: [C]OC1C2OC3C(C(C=2C=C([C]/[C]=C(\[C])/[C])C=1[O])=O)=C([O])C([C]/[C]=C(\[C])/[C])=C([O])C=3 |^1:0,12,14,15,17,20,23,25,26,28,^4:11,22|

Computed Properties

  • Exact Mass: 410.17298
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • XLogP3: 4.084

Experimental Properties

  • Density: 1.265±0.06 g/cm3(Predicted)
  • Boiling Point: 640.1±55.0 °C(Predicted)
  • PSA: 96.22
  • pka: 7.17±0.20(Predicted)
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